Cas no 16587-32-9 (Benzo[b]thiophene, 2-propyl-)

Benzo[b]thiophene, 2-propyl- structure
Benzo[b]thiophene, 2-propyl- structure
Product Name:Benzo[b]thiophene, 2-propyl-
CAS No:16587-32-9
MF:C11H12S
MW:176.277981758118
CID:2134284
PubChem ID:590313
Update Time:2024-02-29

Benzo[b]thiophene, 2-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2-propylBenzo[b]thiophene
    • Benzo[b]thiophene, 2-propyl-
    • IBJARYHUXSJWRZ-UHFFFAOYSA-N
    • 2-Propylbenzothiophene
    • propylbenzothiophene
    • Benzothiophene, 2-propyl
    • 2-n-Propylbenzo[b]thiophene
    • 2-Propyl-1-benzothiophene #
    • Inchi: 1S/C11H12S/c1-2-5-10-8-9-6-3-4-7-11(9)12-10/h3-4,6-8H,2,5H2,1H3
    • InChI Key: IBJARYHUXSJWRZ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C=C1CCC

Computed Properties

  • Exact Mass: 176.06597156g/mol
  • Monoisotopic Mass: 176.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2
  • XLogP3: 4.1

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